Cas no 1864074-33-8 (3-Phenyl-1-(pyridin-3-yl)propan-1-amine hydrochloride)

3-Phenyl-1-(pyridin-3-yl)propan-1-amine hydrochloride is a chemically synthesized amine derivative featuring both phenyl and pyridinyl functional groups. The hydrochloride salt form enhances its stability and solubility, making it suitable for various research and pharmaceutical applications. Its structural properties, including the aromatic pyridine and phenyl moieties, contribute to its potential as an intermediate in organic synthesis or as a ligand in coordination chemistry. The compound's well-defined molecular structure allows for precise modifications, facilitating studies in medicinal chemistry and drug development. Its high purity and consistent quality ensure reliable performance in experimental settings, supporting advancements in chemical and pharmacological research.

3-Phenyl-1-(pyridin-3-yl)propan-1-amine hydrochloride structure

1864074-33-8 structure

Product Name:3-Phenyl-1-(pyridin-3-yl)propan-1-amine hydrochloride

CAS No:1864074-33-8

MF:C₁₄H₁₇ClN₂

MW:248.751182317734

MDL:MFCD28126371

CID:5045057

PubChem ID:86262867

Update Time:2025-10-29

3-Phenyl-1-(pyridin-3-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-phenyl-1-(pyridin-3-yl)propan-1-amine hydrochloride
- 3-phenyl-1-pyridin-3-ylpropan-1-amine;hydrochloride
- 3-Phenyl-1-(pyridin-3-yl)propan-1-amine hydrochloride
- MDL： MFCD28126371
- Inchi： 1S/C14H16N2.ClH/c15-14(13-7-4-10-16-11-13)9-8-12-5-2-1-3-6-12;/h1-7,10-11,14H,8-9,15H2;1H
- InChI Key： ADBXLMOTOAOSHH-UHFFFAOYSA-N
- SMILES： Cl.NC(C1C=NC=CC=1)CCC1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 187
Topological Polar Surface Area: 38.9

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